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Compound of Interest

Compound Name: alpha-Phenylaziridine-1-ethanol

Cat. No.: B096871 Get Quote

Technical Data Sheet: α-Phenylaziridine-1-
ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides the available chemical and physical data for α-Phenylaziridine-1-

ethanol, also known as 2-(aziridin-1-yl)-2-phenylethanol. Despite a comprehensive search for

in-depth technical information, detailed experimental protocols and specific signaling pathways

involving this compound are not well-documented in publicly available scientific literature. The

user is advised that the similarly named compound, 2-phenylethanol (2-PE), is a structurally

distinct molecule and the significant body of research available for 2-PE is not applicable to α-

Phenylaziridine-1-ethanol.

Chemical Identity and Properties
The fundamental molecular data for α-Phenylaziridine-1-ethanol has been compiled and is

presented in the table below.
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Identifier Value Source

IUPAC Name
2-(aziridin-1-yl)-2-

phenylethanol
PubChem

Synonyms
α-Phenylaziridine-1-ethanol, β-

Phenylaziridine-1-ethanol
PubChem

Molecular Formula C₁₀H₁₃NO [1]

Molecular Weight 163.22 g/mol [1]

Exact Mass 163.099714038 Da [1]

CAS Number 17918-11-5 [2]

Experimental Data and Protocols
A thorough search of scientific databases yielded no specific, detailed experimental protocols

for the synthesis or application of α-Phenylaziridine-1-ethanol. General synthetic methods for

N-substituted aziridine-2-alcohols may be adaptable, but specific procedures for this compound

are not readily available.

Signaling Pathways and Biological Activity
There is a lack of information regarding the biological activity and associated signaling

pathways for α-Phenylaziridine-1-ethanol in the current body of scientific literature. Research

on the biological effects of this specific molecule appears to be limited.

Distinction from 2-Phenylethanol (2-PE)
It is critical to distinguish α-Phenylaziridine-1-ethanol from the well-researched compound 2-

phenylethanol (2-PE). While both are aromatic alcohols, 2-PE lacks the aziridine ring

characteristic of the requested compound. 2-PE has extensive applications in the fragrance,

food, and pharmaceutical industries and its biosynthetic pathways, such as the Ehrlich pathway

in yeast, are well-documented.[3][4][5][6][7][8] The biological activities of 2-PE, including its

antimicrobial and antifungal properties, have also been a subject of significant research.[9][10]

This body of knowledge on 2-PE is not transferable to α-Phenylaziridine-1-ethanol due to their

structural differences.
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Conclusion
While the fundamental molecular characteristics of α-Phenylaziridine-1-ethanol are known, it

remains a sparsely studied compound. For researchers and drug development professionals,

this may represent an opportunity for novel investigation into its synthesis, properties, and

potential biological activities. However, at present, a comprehensive technical guide with

detailed experimental protocols and signaling pathway information cannot be provided due to

the absence of such data in the public domain.

Note on Visualization: As no specific signaling pathways, experimental workflows, or logical

relationships for α-Phenylaziridine-1-ethanol are described in the available literature, a

corresponding Graphviz diagram could not be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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